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Compound of Interest

Compound Name: Vat Blue 4B

Cat. No.: B1682750

Introduction

Vat Blue 4B (C.l. 73065; CAS No. 2475-31-2) is a synthetic indigoid vat dye, specifically a
bromoindigo, known for its application in dyeing cellulosic fibers such as cotton, viscose, silk,
and wool.[1][2] As a vat dye, it is initially insoluble in water. The dyeing process involves a
chemical reduction (vatting) in an alkaline medium to convert it into a water-soluble "leuco"
form.[3][4] This soluble form penetrates the textile fiber, and subsequent oxidation regenerates
the original insoluble pigment, trapping it within the fiber structure.[3][5] This mechanism results
in excellent color fastness properties, including high resistance to washing and light, making
Vat Blue 4B a subject of interest for research into high-performance and durable textile
coloration.[1][6][7]

Chemical and Physical Properties

Vat Blue 4B is a dark blue powder.[1][2] Its key properties are summarized below.
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Property Value Reference
C.l. Name Vat Blue 5 (Synonym) [1]

CAS Number 2475-31-2 [1][21[8][9]
Molecular Formula C16HeBraN20:2 [11121181191
Molecular Weight 577.85 g/mol [11181I9]
Appearance Dark blue powder [1][2]

- Insoluble in water; soluble in
Solubility _ [1]
xylene, nitrobenzene.

Boiling Point 563.38 °C at 760 mmHg [1]

Flash Point 294.52 °C [1]

Mechanism of Vat Dyeing

The application of Vat Blue 4B to textiles follows the characteristic vat dyeing process, which is
a reduction-oxidation (redox) cycle. The dye's insolubility in its pigment form necessitates its
conversion to a soluble state to allow for fiber penetration.

e Reduction (Vatting): The insoluble Vat Blue 4B is treated with a reducing agent, most
commonly sodium dithionite (Na2S20a4, also known as sodium hydrosulfite), in a strong
alkaline solution (e.g., sodium hydroxide).[3][4][5] This converts the dye into its water-soluble
leuco form.

o Dye Adsorption: The textile substrate (e.g., cotton) is immersed in the dyebath containing the
soluble leuco dye. The dye molecules penetrate the amorphous regions of the cellulosic
fibers.

o Oxidation: The fabric is removed from the dyebath and exposed to an oxidizing agent. This
can be atmospheric oxygen or a chemical oxidant like hydrogen peroxide or sodium
perborate.[3][5] Oxidation converts the soluble leuco dye back to its original insoluble
pigment form, physically trapping it inside the fiber. This final step develops the true, vibrant
color.[4]

© 2025 BenchChem. All rights reserved. 2/10 Tech Support


https://www.lookchem.com/casno2475-31-2.html
https://www.lookchem.com/casno2475-31-2.html
https://www.chemball.com/product/9F98AD.html?productName=Vat%20Blue%204B
https://www.lookchem.com/ProductWholeProperty_LCPL506285.htm
https://m.chemicalbook.com/ProductChemicalPropertiesCB1364318_EN.htm
https://www.lookchem.com/casno2475-31-2.html
https://www.chemball.com/product/9F98AD.html?productName=Vat%20Blue%204B
https://www.lookchem.com/ProductWholeProperty_LCPL506285.htm
https://m.chemicalbook.com/ProductChemicalPropertiesCB1364318_EN.htm
https://www.lookchem.com/casno2475-31-2.html
https://www.lookchem.com/ProductWholeProperty_LCPL506285.htm
https://m.chemicalbook.com/ProductChemicalPropertiesCB1364318_EN.htm
https://www.lookchem.com/casno2475-31-2.html
https://www.chemball.com/product/9F98AD.html?productName=Vat%20Blue%204B
https://www.lookchem.com/casno2475-31-2.html
https://www.lookchem.com/casno2475-31-2.html
https://www.lookchem.com/casno2475-31-2.html
https://www.benchchem.com/product/b1682750?utm_src=pdf-body
https://www.benchchem.com/product/b1682750?utm_src=pdf-body
https://longwayeducation.com/2025/08/13/vat-dyes-properties-mechanism-and-process/
https://en.wikipedia.org/wiki/Vat_dye
https://www.tiankunchemical.com/The-Principle-of-Vat-Dye-Printing-Process-id49450685.html
https://longwayeducation.com/2025/08/13/vat-dyes-properties-mechanism-and-process/
https://www.tiankunchemical.com/The-Principle-of-Vat-Dye-Printing-Process-id49450685.html
https://en.wikipedia.org/wiki/Vat_dye
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1682750?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

In Dyebath On Fiber

Reduction Adsorption & Oxidation
Insoluble Vat Blue 4B (NaOH, Na2S204) [ Soluble Leuco-Vat Dye (Air or H202) . Fiber with Trapped
(Pigment Form) g (Affinity for Fiber) gl nsoluble Vat Blue 4B

General Mechanism of Vat Dyeing

Click to download full resolution via product page
Caption: A diagram illustrating the redox mechanism of the vat dyeing process.

Experimental Protocols

Protocol 1: Standard Laboratory Dyeing of Cotton with
Vat Blue 4B

This protocol outlines a standard procedure for dyeing a pre-treated (scoured and bleached)
cotton sample in a laboratory setting.

A. Materials and Equipment

o Vat Blue 4B dye powder

» Scoured and bleached cotton fabric

e Sodium hydroxide (NaOH)

e Sodium dithionite (Na2S204)

o Wetting agent

e Leveling agent

e Hydrogen peroxide (H202, 35%) or Acetic Acid

e Deionized water
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e Laboratory beaker (e.g., 500 mL)

e Heating mantle with magnetic stirrer

e Thermometer

e pH meter or pH strips

e Glass stirring rod

e Graduated cylinders

B. Standard Dyeing Recipe

Component Concentration Purpose
Vat Blue 4B 2% (on weight of fabric) Colorant
] ) Provides alkaline medium for
Sodium Hydroxide 3-5g/L _
reduction
Sodium Dithionite 4-6 g/L Reducing agent (for vatting)
) Reduces surface tension for
Wetting Agent lg/L )
even wetting
Leveling Agent 1lg/L Promotes uniform dye uptake
] ] ] Ratio of fabric weight to liquid
Material to Liquor Ratio 1:30

volume

C. Procedure
e Dye Bath Preparation (Vatting):

o Calculate the required amount of water for a 1:30 liquor ratio (e.g., for a 5g fabric sample,
use 150 mL water).

o In a beaker, prepare the dyebath with the calculated amount of deionized water, wetting
agent, and leveling agent.
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o Create a paste of the Vat Blue 4B powder with a small amount of water and add it to the
dyebath. Stir for 5-10 minutes to ensure dispersion.

o Heat the dyebath to 60°C.

o Carefully add the required amount of sodium hydroxide, followed by the sodium dithionite.
[10]

o Continue heating at 60°C for 10-15 minutes, stirring gently, until the dye is fully reduced (a
distinct color change to the leuco form, often yellowish or different from the final shade,
should be observed).[4][10]

e Dyeing:
o Introduce the pre-wetted cotton fabric sample into the reduced dyebath.
o Raise the temperature to 80°C over 15-20 minutes.

o Continue dyeing at 80°C for 45-60 minutes, ensuring the fabric remains submerged and is
gently agitated.[10]

e Oxidation and Rinsing:

o Remove the fabric from the dyebath, gently squeeze out excess liquor, and expose it to air
for 10-15 minutes to allow for initial oxidation. The blue color should start to develop.

o Rinse the fabric thoroughly in cold water until the water runs clear.

o For complete oxidation, treat the fabric in a bath containing 1-2 mL/L of hydrogen peroxide
at 50°C for 10 minutes.

e Soaping (After-treatment):
o Prepare a fresh bath with 2 g/L of a non-ionic detergent at 90-95°C.

o Wash the dyed fabric in this soaping bath for 15-20 minutes to remove any surface dye
particles and improve fastness properties.
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o Rinse the fabric again, first with hot water and then with cold water.

¢ Drying:

o Squeeze the final sample and allow it to air dry or use a laboratory oven at a moderate

temperature.

1. Prepare Dyebath

(Disperse Dye, Add Agents)

l

2. Vatting

(Add NaOH, Naz2S204)
Heat to 60°C for 15 min

3. Dyeing
(Immerse Fabric)

Heat to 80°C for 60 min

4. Oxidation

(Air + H202 Treatment)

5. Soaping
(Detergent at 95°C)

6. Final Rinse & Dry

Workflow for Standard Vat Dyeing Protocol

Click to download full resolution via product page

Caption: A step-by-step workflow for the laboratory dyeing of cotton with Vat Blue 4B.
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Protocol 2: Research Method - Ultrasonic-Assisted
Dyeing of Cellulosic Fabric

This protocol is an advanced research method adapted from studies on vat dyes, aiming to
enhance dyeing performance.[11][12] Ultrasonication can improve dye dispersion, accelerate
dye uptake, and lead to more level dyeing, potentially at lower temperatures or shorter times.

A. Rationale Ultrasonic waves (20-100 kHz) create acoustic cavitation in the dye liquor, which
leads to the formation and collapse of microscopic bubbles. This phenomenon generates
intense localized energy, which can break down dye agglomerates into smaller particles and
increase the diffusion rate of dye molecules into the fiber.[11]

B. Modified Procedure Follow Protocol 1, incorporating one of the following ultrasonic treatment
steps:

e Option A: Ultrasonic Treatment of Dye Solution (Pre-Dyeing)

o After preparing the dyebath (Step C1 in Protocol 1) and completing the vatting process,
place the beaker in an ultrasonic bath.

o Irradiate the reduced dye solution with ultrasound for 15-30 minutes at 50-60°C.[11]

o Proceed with the dyeing step (C2) by introducing the fabric into the ultrasonically treated
dyebath.

e Option B: Ultrasonic Treatment During Dyeing
o Perform the dyeing step (C2) inside an ultrasonic bath.

o After introducing the fabric to the reduced dyebath, apply ultrasonic radiation for the
duration of the dyeing process (45-60 minutes).

o Maintain the dyeing temperature as required (e.g., 55°C, as lower temperatures may be
effective with ultrasonic assistance).[11][12]

C. Expected Outcomes for Investigation
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Comparison of color yield (K/S values) between standard and ultrasonic methods.

Evaluation of dyeing levelness and penetration.

Assessment of any changes in color fastness properties.

Potential for reduction in dyeing time, temperature, or chemical concentrations.

Data Presentation: Fastness Properties

Vat Blue 4B is known for its good to excellent fastness properties, which are critical for
producing durable textiles. The following table summarizes typical performance ratings.

Fastness Test ISO Standard AATCC Standard Rating

Light Fastness ISO 4-5 AATCC 4-5 Good - Very Good
Soaping (Washing) ISO 4-5 AATCC 4-5 Very Good - Excellent
Ironing Fastness ISO 5 AATCC 5 Excellent

Chlorine Bleach ISO 2 AATCC 2 Poor

Oxygen Bleach ISO 4 AATCC 4 Good

Mercerized ISO 4 AATCC 3-4 Good

Data sourced from LookChem[1]. Ratings are on a scale of 1 (poor) to 5 (excellent), or 1 to 8
for light fastness.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry. Email: info@benchchem.com
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